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Introduction

Mitochondrial Ribosomal Protein S10 (MRPS10) is a crucial component of the small 28S
subunit of the mitochondrial ribosome.[1][2][3] Encoded by a nuclear gene, MRPS10 is
synthesized in the cytoplasm and imported into the mitochondria, where it plays a fundamental
role in the translation of mitochondrial DNA-encoded proteins. These proteins are essential for
the proper functioning of the oxidative phosphorylation (OXPHOS) system.[1][2][3] Emerging
evidence has implicated the dysregulation of mitochondrial ribosomal proteins, including
MRPS10, in a variety of human diseases, most notably cancer.[4] This guide provides a
comprehensive analysis of the MRPS10 protein interaction network, detailing its known
interactors, the experimental methodologies used to identify these interactions, and the
signaling pathways in which MRPS10 is involved.

MRPS10 Protein Interaction Network

The interaction network of MRPS10 primarily consists of other mitochondrial ribosomal
proteins, reflecting its integral role in the assembly and function of the mitoribosome. Interaction
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data has been compiled from various databases, including STRING, BioGRID, and IntAct,
which aggregate information from numerous experimental studies.[5][6][7][8][9][10][11][12][13]
[14][15][16][17]

The STRING database reveals a high-confidence interaction network for MRPS10, with
prominent interactors being other components of the small and large mitochondrial ribosomal
subunits.[5][18] These interactions are supported by evidence from co-purification, co-
crystallization, yeast two-hybrid assays, and genetic interaction screens.[5]

Table 1: Known Protein Interactors of MRPS10
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MRPS35 Ribosomal Protein ) ) 0.999
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Mitochondrial Affinity Capture-MS,
MRPS7 0.999
Ribosomal Protein S7 Co-fractionation
Mitochondrial Affinity Capture-MS,
MRPS9 0.999
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Ribosomal Protein S5 Co-fractionation
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) ) Affinity Capture-MS,
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MRPS16 Ribosomal Protein ) ] 0.999
Co-fractionation
S16
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] ) Affinity Capture-MS,
MRPS15 Ribosomal Protein ) ) 0.999
Co-fractionation
S15
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) ) Affinity Capture-MS,
MRPL19 Ribosomal Protein 0.998

L19

Co-fractionation

Note: Confidence scores from the STRING database are a measure of the likelihood of an

interaction, with higher scores indicating stronger evidence.
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Quantitative Data on MRPS10 Expression in Cancer

Quantitative analysis of MRPS10 expression, particularly in the context of cancer, provides
valuable insights into its potential role in tumorigenesis and as a biomarker. The Human Protein
Atlas offers a comprehensive overview of MRPS10 protein and RNA expression levels across
various cancer types, primarily utilizing data from The Cancer Genome Atlas (TCGA) and
immunohistochemistry.[19]

Table 2: MRPS10 Protein Expression in Various Cancers (Data from The Human Protein Atlas)

Protein Expression Level

(Percentage of Patients RNA Expression (FPKM) -
Cancer Type . . .

with High/Medium Tumor vs. Normal

Staining)

High/Medium in a majority of Significantly upregulated in
Breast Cancer .

cases tumor tissue

Moderate staining in a subset ) ]
Lung Cancer Upregulated in tumor tissue
of cases

Moderate staining in a subset

Colorectal Cancer Upregulated in tumor tissue
of cases

Prostate Cancer Low to moderate staining Upregulated in tumor tissue

Liver Cancer Moderate to strong staining Upregulated in tumor tissue

) Moderate staining in some ) ]
Pancreatic Cancer Upregulated in tumor tissue
cases

] Moderate staining in some ) )
Thyroid Cancer Upregulated in tumor tissue
cases

FPKM: Fragments Per Kilobase of transcript per Million mapped reads. Data is a summary of
trends observed in The Human Protein Atlas and underlying TCGA data.[19][20]

A study analyzing TCGA data for breast cancer found that the expression of several
mitochondrial ribosomal proteins, including those interacting with MRPS10, was significantly
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upregulated in tumor tissues compared to normal tissues.[21] Furthermore, higher transcription
levels of some MRPs were correlated with a worse prognosis.[21]

Experimental Protocols for Interaction Analysis

The identification and validation of MRPS10 protein interactions have been achieved through a
variety of experimental techniques. Below are detailed methodologies for the key experiments
cited in the interaction databases.

Co-immunoprecipitation (Co-IP) followed by Mass
Spectrometry (MS)

Co-IP is a widely used technique to identify in vivo protein-protein interactions.

Experimental Workflow:

Cell Lysis
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Co-immunoprecipitation followed by Mass Spectrometry Workflow.

Detailed Methodology:

e Cell Lysis: Cells are lysed in a non-denaturing buffer (e.g., RIPA buffer without SDS)
containing protease and phosphatase inhibitors to maintain protein integrity and interactions.
[22][23][24]

o Pre-clearing: The cell lysate is incubated with Protein A/G beads to remove proteins that
non-specifically bind to the beads.[22]

 Incubation with Antibody: The pre-cleared lysate is incubated with a primary antibody specific
for MRPS10 to allow the formation of antibody-antigen complexes.[23]

e Immunoprecipitation: Protein A/G beads are added to the lysate to capture the antibody-
MRPS10 complexes.[24]
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» Washing: The beads are washed several times with lysis buffer to remove non-specifically
bound proteins.[23]

o Elution: The bound proteins are eluted from the beads, typically using a low-pH buffer or
SDS-PAGE sample buffer.

o SDS-PAGE and Mass Spectrometry: The eluted proteins are separated by SDS-PAGE, and
the protein bands are excised, digested (e.g., with trypsin), and analyzed by liquid
chromatography-tandem mass spectrometry (LC-MS/MS) to identify the interacting partners.
[25][26][27]

GST Pull-Down Assay

The GST pull-down assay is an in vitro method used to confirm binary protein-protein
interactions.

Experimental Workflow:

o Elution of o Analysis
| Interacting Proteins "| (e.g., Western Blot)

Expression and Purification | Immobilization on . | Incubation with »| Washing Steps
of GST-MRPS10 Glutathione Beads | Prey Protein Lysate . 8 Step

Click to download full resolution via product page

GST Pull-Down Assay Workflow.

Detailed Methodology:

o Expression and Purification of GST-MRPS10: The MRPS10 gene is cloned into a GST-fusion
vector and expressed in E. coli. The GST-MRPS10 fusion protein is then purified from the
bacterial lysate using glutathione-sepharose beads.[28][29][30][31]

e Immobilization: The purified GST-MRPS10 is immobilized on glutathione-sepharose beads.

¢ Incubation: The immobilized GST-MRPS10 is incubated with a cell lysate containing the
potential interacting "prey" protein. A control with GST alone is run in parallel.[28][29]

e Washing: The beads are washed to remove non-specific binders.[30]
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» Elution: The interacting proteins are eluted from the beads.

e Analysis: The eluted proteins are analyzed by SDS-PAGE and Western blotting using an
antibody against the prey protein to confirm the interaction.[31]

Yeast Two-Hybrid (Y2H) Screening

The Y2H system is a genetic method to identify binary protein-protein interactions in vivo.

Logical Relationship:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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